Cas no 107-00-6 (1-BUTYNE)

1-BUTYNE Properties

Names and Identifiers

• 1-BUTYNE
• but-1-en-1,2-diyl
• Butyne-1
• EINECS 203-451-3
• ethylacetylene
• Ethylacetylene,inhibited
• UN2452
• but-1-yne
• ethylethyne
• C2H5CequivCH
• 1-Butyne (8CI, 9CI)
• ethyl acetylene,inhibited
• 1-BUTYNE 98%
• 1-BUTYNE, 98+%
• ETHYLACETYLENE
• Ethyl acetylene, inhibited
• C2H5C.$.CH
• Ethyl acetylene
• 1-Butyne, >=98%
• Butyne
• CHEBI:48087
• Ethylacetylene, inhibited
• n-but-1-yne
• Q161597
• InChI=1/C4H6/c1-3-4-2/h1H,4H2,2H
• 107-00-6
• UN 2452
• DTXSID4029141
• Ethylacetylene, inhibited [UN2452] [Flammable gas]
• FT-0607566
• NS00021485
• MFCD00039944
• UNII-A6B47CPN6W
• A6B47CPN6W
• +Expand

• MDL： MFCD00039944
• InChIKey： KDKYADYSIPSCCQ-UHFFFAOYSA-N
• Inchi： 1S/C4H6/c1-3-4-2/h1H,4H2,2H3
• SMILES： C#CCC

Computed Properties

• Exact Mass: 54.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 54.04695
• Heavy Atom Count: 4
• Complexity: 35.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 1.02960
• PSA: 0.00000
• Refractive Index: 1.3962 (589.3 nm)
• Boiling Point: 18.5 ºC
• Melting Point: 164-166 ºC (ethyl acetate )
• Flash Point: -66.0±1.4 ºC,
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• Color/Form: Colorless gas or volatile liquid [1]
• Solubility: Insoluble in water, soluble in most organic solvents such as ethanol and diethyl ether. [14]
• Density: 0.668 g/cm3 (0 ºC)

1-BUTYNE Security Information

• RTECS：203-451-3
• WGK Germany：3
• Safety Term：2.1
• Safety Instruction： S9; S16; S23; S33
• Risk Phrases：R11
• Hazard Level：2.1
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 2452 2.1
• Risk Phrases： R12
• HazardClass：2.1

1-BUTYNE Customs Data

• HS CODE：2901299090
• Customs Data：

  China Customs Code:

  2901299090

  Overview:

  2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%